Cas no 1221818-15-0 (tert-butyl 2,3,4,4a,5,7,8,8a-octahydro-1H-1,6-naphthyridine-6-carboxylate)

• Product name: tert-butyl 2,3,4,4a,5,7,8,8a-octahydro-1H-1,6-naphthyridine-6-carboxylate
• CAS No: 1221818-15-0
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD11616071
• CID: 2117555
• PubChem ID: 49761053

tert-butyl 2,3,4,4a,5,7,8,8a-octahydro-1H-1,6-naphthyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl hexahydro-1,6-naphthyridine-6(1H,2H,7H)-carboxylate
• tert-butyl decahydro-1,6-naphthyridine-6-carboxylate
• TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE
• 6-Boc-decahydro-1,6-naphthyridine
• tert-Butyl octahydro-1,6-naphthyridine-6(2H)-carboxylate
• Octahydro-[1,6]naphthyridine-6-carboxylic acid tert-butyl ester
• MB09967
• AM805676
• AM805670
• tert-butyl 2,3,4,4a,5,7,8,8a-octahydro-1H-1,6-naphthyridine-6-carboxylate
• F8887-3836
• 1221818-15-0
• SCHEMBL17228504
• MFCD11616071
• CS-0128605
• DA-47109
• EN300-53449
• DTXSID90678313
• tert-Butyloctahydro-1,6-naphthyridine-6(2H)-carboxylate
• WYB81815
• AKOS022683628
• 616875-90-2
• P19270

• MDL： MFCD11616071
• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-8-6-11-10(9-15)5-4-7-14-11/h10-11,14H,4-9H2,1-3H3
• InChI Key： WHVRANRQYMSGMH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C(C1)CCCN2)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives